Cas no 733039-23-1 (4-Pyrimidinamine, 5-bromo-N-cyclopentyl-2-(methylthio)-)

• Product Name: 4-Pyrimidinamine, 5-bromo-N-cyclopentyl-2-(methylthio)-
• CAS No: 733039-23-1
• MF: C₁₀H₁₄BrN₃S
• MW: 288.207259654999
• MDL: MFCD13184716
• CID: 832637
• PubChem ID: 60127791
• Update Time: 2025-05-25

4-Pyrimidinamine, 5-bromo-N-cyclopentyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 5-bromo-N-cyclopentyl-2-(methylthio)-
• 5-Bromo-N-cyclopentyl-2-(methylsulfanyl)-4-pyrimidinamine
• 5-BROMO-N-CYCLOPENTYL-2-(METHYLTHIO)-4-PYRIMIDINAMINE
• 5-Brom-N-cyclopentyl-2-(methylsulfanyl)pyrimidin-4-amin
• 5-bromo-N-cyclopentyl-2-(methylsulfanyl)pyrimidin-4-amine
• LogP
• SCHEMBL4065318
• 5-bromo-N-cyclopentyl-2-(methylthio) pyrimidin-4-amine
• 5-bromo-N-cyclopentyl-2-(methylthio)pyrimidin-4-amine
• 5-bromo-N-cyclopentyl-2-methylsulfanylpyrimidin-4-amine
• 4-Pyrimidinamine,5-bromo-N-cyclopentyl-2-(methylthio)-
• (5-bromo-2-methylsulfanyl-pyrimidin-4-yl)-cyclopentyl-amine
• 733039-23-1
• AKOS032961260

• MDL： MFCD13184716
• Inchi： 1S/C10H14BrN3S/c1-15-10-12-6-8(11)9(14-10)13-7-4-2-3-5-7/h6-7H,2-5H2,1H3,(H,12,13,14)
• InChI Key： FPYYNXSVGFNCMB-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(N=C1NC1CCCC1)SC

Computed Properties

• Exact Mass: 287.00918g/mol
• Monoisotopic Mass: 287.00918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 63.1Ų

Additional information on 4-Pyrimidinamine, 5-bromo-N-cyclopentyl-2-(methylthio)-

Introduction to 4-Pyrimidinamine, 5-bromo-N-cyclopentyl-2-(methylthio) and Its Applications in Modern Chemical Biology

4-Pyrimidinamine, 5-bromo-N-cyclopentyl-2-(methylthio) (CAS No. 733039-23-1) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the pyrimidine derivatives family, which is widely recognized for its role in pharmaceutical development and biological research. The presence of a bromine substituent at the 5-position and a methylthio group at the 2-position of the pyrimidine ring contributes to its distinct reactivity and potential applications in drug discovery and synthetic chemistry.

The structural features of this compound make it an attractive scaffold for medicinal chemists. The bromine atom at the 5-position serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are commonly employed in the synthesis of complex molecular architectures. Additionally, the N-cyclopentyl moiety introduces steric hindrance and potential interactions with biological targets, while the methylthio group can modulate electronic properties and influence binding affinities.

In recent years, there has been a surge in research focused on pyrimidine-based compounds due to their prevalence in nucleic acid structures and their ability to mimic natural biomolecules. 4-Pyrimidinamine, 5-bromo-N-cyclopentyl-2-(methylthio) has been explored as a key intermediate in the synthesis of novel bioactive molecules. Its applications span across various domains, including antiviral, anticancer, and anti-inflammatory drug development. The compound’s ability to interact with enzymes and receptors has made it a valuable tool for structure-activity relationship (SAR) studies.

One of the most compelling aspects of this compound is its role in targeted drug design. Researchers have leveraged its structural motifs to develop inhibitors that selectively bind to specific biological pathways. For instance, studies have demonstrated its potential in modulating kinases and other enzymes involved in cancer progression. The bromine substituent facilitates easy introduction of further functional groups, allowing for the creation of highly customized derivatives with enhanced pharmacological properties.

The synthetic utility of 4-Pyrimidinamine, 5-bromo-N-cyclopentyl-2-(methylthio) has also been highlighted in several recent publications. Its synthesis involves multi-step reactions that showcase advanced organic chemistry techniques. The process typically begins with the preparation of a pyrimidine core, followed by selective halogenation and thiolation to introduce the bromine and methylthio groups, respectively. The N-cyclopentyl group is then incorporated through nucleophilic substitution or other coupling strategies. These synthetic pathways highlight the compound’s versatility as a building block in medicinal chemistry.

In terms of biological activity, preliminary studies have shown that derivatives of this compound exhibit promising effects on various disease models. For example, modifications at the 3-position of the pyrimidine ring have led to compounds with potent antiviral properties. The cyclopentyl group’s steric bulk appears to enhance binding affinity by optimizing interactions with target proteins. Furthermore, the presence of both bromine and methylthio groups allows for fine-tuning of pharmacokinetic profiles, making it an ideal candidate for further optimization.

The pharmaceutical industry has taken notice of these findings, leading to increased investment in pyrimidine-based drug discovery programs. Companies are actively exploring ways to incorporate this compound into their pipelines for next-generation therapeutics. Its unique combination of structural features makes it particularly suited for developing small-molecule inhibitors that can disrupt disease-causing pathways without significant off-target effects.

From a chemical biology perspective, this compound offers insights into how structural modifications can influence biological function. By studying its interactions with cellular components, researchers can gain a deeper understanding of molecular recognition processes. This knowledge is crucial for designing drugs that are not only effective but also safe and well-tolerated by patients.

The future directions for research involving 4-Pyrimidinamine, 5-bromo-N-cyclopentyl-2-(methylthio) are vast and exciting. Advances in computational chemistry and high-throughput screening technologies are expected to accelerate the discovery process by enabling rapid evaluation of thousands of derivatives. Additionally, interdisciplinary approaches combining organic synthesis with bioinformatics and machine learning will further enhance the efficiency of drug development efforts.

In conclusion,4-Pyrimidinamine, 5-bromo-N-cyclopentyl-2-(methylthio) (CAS No. 733039-23-1) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable tool for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, its impact on medicine and biotechnology is poised to grow exponentially.